Cas no 2171903-55-0 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid
• CAS No: 2171903-55-0
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 6073645
• PubChem ID: 165556527
• Update Time: 2025-10-31

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid
• EN300-1550643
• 2171903-55-0
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}but-2-ynoic acid

• Inchi： 1S/C27H22N2O5/c1-17-15-18(26(32)28-14-6-11-25(30)31)12-13-24(17)29-27(33)34-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,12-13,15,23H,14,16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MISRBPYPNRSKRO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC#CC(=O)O)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid

Comprehensive Overview of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid (CAS No. 2171903-55-0)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid (CAS No. 2171903-55-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. The Fmoc group is a cornerstone in modern peptide chemistry due to its stability under basic conditions and ease of removal under mild conditions, making it indispensable for researchers.

The structural complexity of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid highlights its versatility. The presence of the but-2-ynoic acid moiety introduces a rigid alkyne spacer, which is increasingly exploited in click chemistry applications. This feature aligns with the growing demand for bioorthogonal reactions in targeted drug delivery and bioconjugation, topics frequently searched in academic and industrial circles. Researchers are particularly intrigued by its potential to facilitate site-specific modifications of peptides and proteins, a hot topic in precision medicine.

From a synthetic perspective, the 3-methylphenylformamido segment of this compound enhances its lipophilicity, a property critical for improving membrane permeability in drug candidates. This characteristic resonates with current trends in ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a recurring theme in pharmaceutical forums and search queries. The compound’s CAS No. 2171903-55-0 is often cross-referenced in patents and publications related to peptide therapeutics and prodrug design, reflecting its relevance in cutting-edge research.

Another area where 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid garners attention is in the development of fluorescent probes and molecular imaging agents. The 9H-fluoren-9-yl group’s inherent fluorescence properties make it a valuable tool for tracking biochemical interactions, a subject frequently explored in neuroscience and cancer research. This dual functionality—protection and fluorescence—addresses the rising demand for multifunctional reagents, a keyword cluster with high traction in scientific literature.

Quality control and scalability are also critical considerations for this compound. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, a point often raised in GMP synthesis discussions. The compound’s stability under various storage conditions is another frequently searched topic, especially by manufacturers aiming to comply with ICH guidelines for pharmaceutical intermediates.

In summary, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}but-2-ynoic acid (CAS No. 2171903-55-0) exemplifies the intersection of innovation and utility in synthetic chemistry. Its applications span from peptide synthesis to bioconjugation, addressing contemporary challenges in drug development and diagnostics. As the scientific community continues to explore its potential, this compound remains a focal point in both academic research and industrial applications.